Cas no 36553-29-4 (ethyl N-(2-aminoethyl)carbamate)

• Product Name: ethyl N-(2-aminoethyl)carbamate
• CAS No: 36553-29-4
• MF: C₅H₁₂N₂O₂
• MW: 132.160981178284
• CID: 1479219
• PubChem ID: 240731
• Update Time: 2025-06-30

ethyl N-(2-aminoethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (2-aminoethyl)-, ethyl ester
• mono-ethoxycarbonyl-ethylendiamine
• ethyl N-(2-aminoethyl)carbamate
• EN300-145790
• AKOS010150105
• 36553-29-4
• SCHEMBL6553610
• N-ethoxycarbonylethylenediamine
• DB-129840
• ethyl 2-aminoethylcarbamate
• ADYWUAMYLMRHRL-UHFFFAOYSA-N
• EthylN-(2-aminoethyl)carbamate
• carboethoxyethylenediamine

• Inchi： 1S/C5H12N2O2/c1-2-9-5(8)7-4-3-6/h2-4,6H2,1H3,(H,7,8)
• InChI Key： ADYWUAMYLMRHRL-UHFFFAOYSA-N
• SMILES： O(C(NCCN)=O)CC

Computed Properties

• Exact Mass: 132.08996
• Monoisotopic Mass: 132.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 64.35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl N-(2-aminoethyl)carbamate

Professional Introduction to Ethyl N-(2-aminoethyl)carbamate (CAS No. 36553-29-4)

Ethyl N-(2-aminoethyl)carbamate, a compound with the chemical formula C₆H₁₃NO₂ and the CAS number 36553-29-4, is a versatile intermediate in the field of organic synthesis and pharmaceutical chemistry. This compound has garnered significant attention due to its utility in the development of various bioactive molecules and its role in facilitating novel synthetic pathways.

The structure of ethyl N-(2-aminoethyl)carbamate features a carbamate group attached to an ethylene diamine backbone, making it a valuable building block for the synthesis of more complex molecules. The presence of both amino and carbamate functional groups allows for a wide range of chemical modifications, enabling its application in the creation of drugs, agrochemicals, and specialty chemicals.

In recent years, ethyl N-(2-aminoethyl)carbamate has been explored as a key intermediate in the synthesis of novel therapeutic agents. Its ability to serve as a precursor for various pharmacophores has made it a subject of interest in medicinal chemistry research. For instance, studies have demonstrated its utility in the preparation of derivatives that exhibit potential biological activities, including anti-inflammatory and antimicrobial properties.

One of the most compelling aspects of ethyl N-(2-aminoethyl)carbamate is its role in facilitating green chemistry approaches. Researchers have leveraged its reactivity to develop more sustainable synthetic routes, reducing waste and minimizing hazardous byproducts. This aligns with the growing emphasis on environmentally friendly methodologies in the pharmaceutical industry.

The compound's versatility has also been highlighted in the context of drug discovery. By serving as a scaffold for structural modifications, ethyl N-(2-aminoethyl)carbamate enables chemists to explore new chemical spaces, potentially leading to the identification of novel lead compounds. Its incorporation into libraries of molecules has been instrumental in high-throughput screening campaigns aimed at identifying drugs with improved efficacy and reduced side effects.

Furthermore, ethyl N-(2-aminoethyl)carbamate has found applications in materials science. Its ability to form stable complexes with metal ions has been exploited in the development of catalysts and functional materials. These applications underscore the broad utility of this compound beyond traditional pharmaceutical contexts.

Recent advancements in computational chemistry have also enhanced our understanding of ethyl N-(2-aminoethyl)carbamate's reactivity. Molecular modeling studies have provided insights into its interaction with biological targets, aiding in the rational design of derivatives with enhanced binding affinity. This computational approach complements experimental efforts, offering a synergistic strategy for drug development.

The synthesis of ethyl N-(2-aminoethyl)carbamate itself is an area of active research. Novel synthetic methodologies have been developed to improve yield and purity, ensuring that researchers have access to high-quality starting materials for their investigations. These advancements reflect the ongoing commitment to optimizing synthetic processes in organic chemistry.

As our understanding of biological systems continues to evolve, ethyl N-(2-aminoethyl)carbamate is likely to play an increasingly important role in addressing complex therapeutic challenges. Its multifaceted applications make it a cornerstone compound in both academic research and industrial development. By leveraging its unique properties, scientists are paving the way for innovative solutions in medicine and beyond.